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Compound of Interest

Compound Name: Ganoderic acid N

Cat. No.: B2562285

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderic acid N is a member of the extensive family of ganoderic acids, which are highly
oxygenated lanostane-type triterpenoids isolated from mushrooms of the Ganoderma genus.
These compounds are a subject of significant scientific interest due to their diverse and potent
biological activities. This technical guide provides a detailed overview of the chemical structure
of Ganoderic acid N, and while specific experimental and quantitative biological data for this
particular acid is limited in publicly available literature, this document outlines the general
methodologies and known biological activities associated with the broader class of ganoderic
acids as a proxy.

Chemical Structure and Properties

Ganoderic acid N is a complex triterpenoid characterized by a lanostane skeleton. Its
chemical properties are detailed in the table below.
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Property Value

Chemical Formula C30H420s

6-hydroxy-6-{9-hydroxy-2,6,6,11,15-
pentamethyl-5,12,17-
trioxotetracyclo[8.7.0.02,7.011,15]heptadec-1(10)-
en-14-yl}-2-methyl-4-oxoheptanoic acid[1]

IUPAC Name

CC(CC(=0)CC(C)
Isomeric SMILES (0)C1CC(=0)C2(C)C3=C(C(=0)CC12C)C1(C)
CCC(=0)C(C)(C)C1CC30)C(0)=0[1]

InChl Key XXHBQOHASACCAP-UHFFFAOY SA-N[1]
CAS Number 294674-12-7
Classification Triterpenoid[1]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and structural elucidation of
Ganoderic acid N are not extensively documented in publicly available research. However, the
general methodologies employed for other ganoderic acids can be considered representative.

General Isolation and Purification Workflow for
Ganoderic Acids

The isolation of ganoderic acids from Ganoderma species typically involves a multi-step
process to separate these triterpenoids from a complex mixture of fungal metabolites.

Solvent Extraction Concentration Solvent Partitioning Silica Gel Column Sephadex LH-20 Preparative HPLC
Ge 9., Ethanol, Methanol) > (Rotary Evaporation) > (e.0., Ethyl Acetate) > [r c (e.g., C18 column) (R EiEt iRl
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A generalized workflow for the isolation and purification of ganoderic acids.
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Structural Elucidation

The definitive structure of ganoderic acids is determined using a combination of spectroscopic

techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as
COSY, HSQC, and HMBC are employed to establish the connectivity between atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact
molecular weight and elemental composition. Fragmentation patterns observed in MS/MS
spectra help to confirm the structure of different parts of the molecule.

Biological Activities and Signaling Pathways of
Ganoderic Acids

While specific in-depth studies on the biological activities of Ganoderic acid N are not widely
available, the broader class of ganoderic acids exhibits a wide range of pharmacological
effects. These activities are often attributed to their ability to modulate various cellular signaling

pathways.

General Biological Activities of Ganoderic Acids
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Biological Activity Description

Many ganoderic acids have demonstrated

cytotoxic effects against various cancer cell
Anti-cancer lines. They can induce apoptosis (programmed

cell death), inhibit cell proliferation, and prevent

metastasis.[2]

Ganoderic acids can suppress the production of
Anti-inflammatory pro-inflammatory mediators by inhibiting key

signaling pathways such as NF-kB and MAPK.

Several ganoderic acids have shown protective
Hepatoprotective effects on the liver against damage induced by

toxins.

o Some ganoderic acids have been reported to
Antiviral o o S ] )
exhibit antiviral activity, including against HIV-1.

) Certain ganoderic acids may contribute to
Hypoglycemic )
lowering blood glucose levels.

Chol L ) Some members of this class can inhibit
olesterol-lowering
cholesterol biosynthesis.

Key Signaling Pathways Modulated by Ganoderic Acids

The anti-cancer and anti-inflammatory effects of ganoderic acids are often mediated through
the modulation of critical signaling pathways. The following diagram illustrates a simplified
representation of how ganoderic acids can interfere with the NF-kB signaling pathway, a key
regulator of inflammation and cell survival.
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Inhibition of the NF-kB signaling pathway by ganoderic acids.
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Conclusion

Ganoderic acid N is a structurally complex triterpenoid with potential for significant biological
activity, consistent with other members of the ganoderic acid family. While detailed research
specifically focused on Ganoderic acid N is currently limited, the established methodologies
for the isolation, characterization, and biological evaluation of other ganoderic acids provide a
solid framework for future investigations. Further research is warranted to fully elucidate the
specific pharmacological profile of Ganoderic acid N and to explore its therapeutic potential.
This will require dedicated efforts to isolate sufficient quantities of the pure compound for
comprehensive in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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